Cas no 1779359-88-4 (1-acetyl-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-acetyl-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 1779359-88-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 4613333
• Update Time: 2025-05-28

1-acetyl-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-acetyl-3-hydroxy-
• 1-acetyl-3-hydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C8H13NO4/c1-6(10)9-4-2-3-8(13,5-9)7(11)12/h13H,2-5H2,1H3,(H,11,12)
• InChI Key： CKOGPKPHDCYLTR-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCCC(O)(C(O)=O)C1

Additional information on 1-acetyl-3-hydroxypiperidine-3-carboxylic acid

Recent Advances in the Study of 1-Acetyl-3-hydroxypiperidine-3-carboxylic Acid (CAS: 1779359-88-4)

1-Acetyl-3-hydroxypiperidine-3-carboxylic acid (CAS: 1779359-88-4) is a novel chemical entity that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine scaffold with acetyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of significant interest for drug discovery and development.

The synthesis of 1-acetyl-3-hydroxypiperidine-3-carboxylic acid has been optimized through several innovative approaches. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, stereoselective synthesis route that ensures the production of the compound with high purity and enantiomeric excess. The method involves the use of chiral auxiliaries and catalytic asymmetric hydrogenation, which are critical for maintaining the compound's structural integrity and biological efficacy. These advancements in synthesis are pivotal for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-acetyl-3-hydroxypiperidine-3-carboxylic acid has been investigated for its role as a modulator of key enzymatic pathways. Preliminary in vitro studies have revealed its inhibitory effects on specific proteases and kinases, which are implicated in inflammatory and oncogenic processes. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of matrix metalloproteinases (MMPs), a family of enzymes associated with tumor metastasis and tissue remodeling. These findings suggest its potential as a lead compound for developing anti-cancer and anti-inflammatory therapeutics.

Further pharmacological evaluations have explored the compound's pharmacokinetic and safety profiles. Animal studies have indicated favorable bioavailability and low toxicity, which are essential for its progression into clinical trials. A recent pharmacokinetic study highlighted its stability in plasma and efficient tissue penetration, particularly in the liver and kidneys. These properties, combined with its moderate half-life, position 1-acetyl-3-hydroxypiperidine-3-carboxylic acid as a viable candidate for oral administration in future therapeutic regimens.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic window. Ongoing research aims to identify its molecular targets and explore structure-activity relationships (SAR) to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-acetyl-3-hydroxypiperidine-3-carboxylic acid (CAS: 1779359-88-4) represents a burgeoning area of research in chemical biology and drug discovery. Its unique structural features, coupled with its promising biological activities, underscore its potential as a therapeutic agent. Continued investigation into its synthesis, mechanism, and applications will be crucial for realizing its full potential in addressing unmet medical needs.